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Compound of Interest

Compound Name: 5-azido-2-methyl-1H-indole
Cat. No.: B8606907
Get Quote
\ J

Executive Summary & Chemical Profile

5-Azido-2-methylindole is a specialized heterocyclic building block, primarily utilized as a
photoaffinity probe or a "click" chemistry precursor (via CuUAAC or SPAAC reactions). Its utility
lies in the bifunctionality of the indole core (fluorescent, bioactive scaffold) and the azide moiety
(bioorthogonal reactivity).

However, the presence of the azido group (

) on the electron-rich indole ring introduces specific solubility and stability constraints. This
guide defines the optimal protocols for solubilization in polar aprotic solvents (DMSO, DMF)
while mitigating the risks associated with organic azides.

Physicochemical Specifications
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Property Specification

Chemical Formula

Molecular Weight ~172.19 g/mol

Appearance Pale yellow to tan solid (light sensitive)

2.25 (9 Carbons / 4 Nitrogens) — Indicates

C/N Ratio . .
energetic potential

. o Lipophilic; High solubility in Polar Aprotic
Solubility Classification
solvents

Solubility Dynamics in DMSO and DMF[2]

Both Dimethyl Sulfoxide (DMSQO) and Dimethylformamide (DMF) are excellent solvents for 5-
azido-2-methylindole due to their high dielectric constants and ability to disrupt the crystal
lattice of aromatic heterocycles.

Theoretical vs. Practical Limits

While specific saturation points vary by batch purity, the following ranges are established for 5-
azidoindole derivatives:

Dielectric Constant

( Estimated Recommended
Solvent ] ..
Saturation Limit Stock Conc.
)
> 100 mM (~17
DMSO 46.7 10 - 50 mM
mg/mL)
> 100 mM (~17
DMF 36.7 10 - 50 mM
mg/mL)

Expert Insight:

e DMSO is preferred for biological assays due to its miscibility with agueous buffers and lower

toxicity compared to DMF.
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o DMF is preferred for synthetic chemical reactions where solvent removal (bp 153°C) is
required, as DMSO (bp 189°C) is difficult to evaporate.

Stability in Solution

o Hydrolytic Stability: The compound is stable in anhydrous DMSO/DMF.

e Photostability:CRITICAL. The azido group is photolabile. Solutions exposed to ambient
UV/blue light will degrade into nitrenes, leading to complex polymerization or insertion
products.

o Thermal Stability: Avoid heating above 40°C. Azides can decompose exothermically.

Safety Protocols: The "Azide Hazard"

Working with 5-azido-2-methylindole requires adherence to specific safety rules derived from
the "Rule of Six" and general azide handling principles.

The Rule of Six Analysis

The safety of organic azides is often estimated using the equation:

For 5-azido-2-methylindole (
):

Result: The ratio is < 3. This classifies the compound as potentially energetic. It is stable
enough for standard handling but possesses a higher risk of decompaosition than simple alkyl
azides.

Incompatibility Matrix
e Acids: NEVER mix with strong acids. Protonation can generate Hydrazoic Acid (
), which is highly toxic and explosive.[1]

o Halogenated Solvents: Avoid Dichloromethane (DCM) or Chloroform when possible.[2]
Azides can react to form di- and tri-azidomethane (explosive) over long periods.[1]
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e Metals: Do not use metal spatulas. Contact with Copper, Lead, or Brass can form shock-
sensitive metal azides.

Experimental Protocols

Protocol A: Preparation of a 50 mM Stock Solution in
DMSO

Objective: Create a stable, validated stock solution for biological assays.

Materials:

5-azido-2-methylindole (Solid)

Anhydrous DMSO (Grade

99.9%, stored over molecular sieves)

Amber glass vial (borosilicate) with PTFE-lined cap

Plastic/Ceramic spatula (Strictly NO metal)
Workflow:
» Weighing:

o Calculate mass required: For 1 mL of 50 mM solution, mass =

o Weigh ~8.6 mg into the amber vial using a plastic spatula. Record exact mass.
» Solvent Addition:

o Add DMSO to achieve the target concentration.

o Formula:

e Dissolution:

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8606907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Vortex gently for 30 seconds.

o If particles persist, sonicate in a water bath at room temperature (20-25°C) for 1 minute.
DO NOT HEAT.

e QC Check:
o Inspect visually for clarity.[3]

o (Optional) Verify concentration via UV-Vis (Indole absorption

o Storage:
o Flush headspace with Argon or Nitrogen.

o Store at -20°C or -80°C.

Protocol B: Visualizing the Workflow
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Start: Solid 5-Azido-2-methylindole

Safety Check:
Plastic Spatula Only
Dim Lighting

Weigh Mass (m)

'

Calculate DMSO Volume:
V=m/(MW *C)

'

Add Anhydrous DMSO
Vortex 30s

l

Visual Inspection:
Clear Solution?

No (Particles)

Aliguot into Amber Vials

Sonicate (RT, 1 min) Flush with Argon

Store at -20°C

Click to download full resolution via product page

Caption: Logic flow for the safe preparation and storage of azide-functionalized indole stock
solutions.
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Troubleshooting & Optimization

Issue Probable Cause Corrective Action

) ) Warm vial in hands to RT.
S ) DMSO freezing/thawing cycles
Precipitation upon thawing ) Vortex gently. Do not heat
induced crystal growth. 30°C
>30°C.

N Discard. The azide has likely
] Photodecomposition or )
Solution turns brown/dark o degraded to a nitrene/polymer.
Oxidation. )
Prepare fresh in amber glass.

Dilute slowly with rapid mixing.

) Keep DMSO final
"Crashing out" due to

Precipitation in aqueous buffer o concentration < 1% if possible,
hydrophobicity. ) )
or use a carrier (e.g., Pluronic

F-127).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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